1-(tert-butyl)-3-methyl-4-tosyl-1H-pyrazol-5-yl 2-ethylbutanoate

• IUPAC Name: [2-tert-butyl-5-methyl-4-(4-methylphenyl)sulfonylpyrazol-3-yl] 2-ethylbutanoate
• InChI: InChI=1S/C21H30N2O4S/c1-8-16(9-2)20(24)27-19-18(15(4)22-23(19)21(5,6)7)28(25,26)17-12-10-14(3)11-13-17/h10-13,16H,8-9H2,1-7H3
• InChI Key: MJDUYEFPXFZABI-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)OC1=C(C(=NN1C(C)(C)C)C)S(=O)(=O)C2=CC=C(C=C2)C
• Molecular Formula: C21H30N2O4S
• Molecular Weight: 406.5 g/mol

Description

The compound “1-(tert-butyl)-3-methyl-4-tosyl-1H-pyrazol-5-yl 2-ethylbutanoate” is a complex organic molecule. It contains a pyrazole ring, which is a type of aromatic organic compound with two nitrogen atoms in the five-membered ring. The “tert-butyl” and “methyl” groups are common alkyl groups, with the former being larger and more sterically hindered. The “tosyl” group is a sulfonyl group attached to a toluene, often used as a protecting group in organic synthesis. The “2-ethylbutanoate” part suggests the presence of an ester functional group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each adding or modifying a different part of the molecule. For instance, the pyrazole ring could be formed through a condensation reaction of hydrazine and a 1,3-diketone. The ester group could be formed through a reaction between a carboxylic acid and an alcohol.

Molecular Structure Analysis

Esters feature a carbon-to-oxygen double bond that is also singly bonded to a second oxygen atom, which is then joined to an alkyl or an aryl group. The “tert-butyl” group is a type of alkyl group that consists of a central carbon atom bonded to three methyl groups.

Chemical Reactions Analysis

The compound, as an ester, could undergo hydrolysis under acidic or basic conditions to yield a carboxylic acid and an alcohol. The pyrazole ring, being aromatic, could participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. For instance, the presence of the polar ester group could influence its solubility in different solvents. The bulky tert-butyl group could affect its conformation and the spatial arrangement of its atoms.

Mechanism of Action

Without specific context, it’s hard to determine the exact mechanism of action of this compound. If it’s used as a drug, it would interact with biological targets in the body to exert its effects. If it’s used in a chemical reaction, its reactivity would depend on the specific conditions of the reaction.

Safety and Hazards

As with any chemical, handling this compound would require appropriate safety measures. It’s important to refer to the material safety data sheet (MSDS) for specific safety information.

Future Directions

The future directions for this compound could be numerous, depending on its applications. It could be studied further for potential medicinal properties, or it could be used as a building block in the synthesis of more complex molecules.